Cas no 1783926-62-4 (1-(2-Bromo-6-methoxy-4-methylphenyl)ethanone)

• Product Name: 1-(2-Bromo-6-methoxy-4-methylphenyl)ethanone
• CAS No: 1783926-62-4
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 4937301
• Update Time: 2025-06-14

1-(2-Bromo-6-methoxy-4-methylphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-6-methoxy-4-methylphenyl)ethanone

• Inchi： 1S/C10H11BrO2/c1-6-4-8(11)10(7(2)12)9(5-6)13-3/h4-5H,1-3H3
• InChI Key： GLWCCFUUWAJGIZ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CC(=C1C(C)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3

Additional information on 1-(2-Bromo-6-methoxy-4-methylphenyl)ethanone

Recent Advances in the Study of 1-(2-Bromo-6-methoxy-4-methylphenyl)ethanone (CAS: 1783926-62-4) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 1-(2-Bromo-6-methoxy-4-methylphenyl)ethanone (CAS: 1783926-62-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential. The information presented herein is derived from recent peer-reviewed publications, patents, and industry reports, ensuring the accuracy and relevance of the data.

Recent studies have highlighted the role of 1-(2-Bromo-6-methoxy-4-methylphenyl)ethanone as a key intermediate in the synthesis of various bioactive molecules. Its bromo and methoxy functional groups make it a versatile building block for the development of novel pharmaceuticals, particularly in the areas of oncology and infectious diseases. For instance, researchers have utilized this compound to synthesize inhibitors targeting specific kinases involved in cancer cell proliferation. The compound's ability to undergo further functionalization has also been explored in the design of prodrugs and targeted delivery systems.

In addition to its synthetic utility, 1-(2-Bromo-6-methoxy-4-methylphenyl)ethanone has demonstrated promising biological activity in preclinical studies. Recent in vitro assays have revealed its potential as an anti-inflammatory agent, with mechanisms involving the modulation of NF-κB signaling pathways. Furthermore, its antimicrobial properties have been investigated, showing efficacy against a range of Gram-positive bacteria. These findings suggest that this compound could serve as a lead structure for the development of new therapeutic agents addressing unmet medical needs.

The pharmacokinetic and toxicological profiles of 1-(2-Bromo-6-methoxy-4-methylphenyl)ethanone have also been subjects of recent investigation. Studies employing advanced analytical techniques, such as LC-MS/MS, have provided insights into its metabolic stability and potential drug-drug interactions. Preliminary toxicity assessments indicate a favorable safety profile, although further in vivo studies are warranted to confirm these observations. These data are critical for advancing the compound into clinical development stages.

Looking ahead, the potential applications of 1-(2-Bromo-6-methoxy-4-methylphenyl)ethanone extend beyond traditional small-molecule therapeutics. Its incorporation into bioconjugates and nanomaterials is being explored to enhance drug delivery and targeting efficiency. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinically viable products. As research progresses, this compound is poised to play a pivotal role in the next generation of chemical biology and pharmaceutical innovations.